Age constraints on early solar system processes and events can be derived from meteorites and their components using different radioisotope systems. Due to the short time interval from the first formation of solids in the solar nebula to the accretion and differentiation of planetesimals and some planets, a high temporal resolution of the chronometers is essential and can be obtained in most cases only with short-lived isotope systems, particularly the decay schemes 26Al-26Mg, 182Hf-182W and 53Mn-53Cr. These chronometers provide highly resolved time constrains for the formation of the first solids (Ca-Al-rich inclusions or CAIs), chondrules, planetary cores, for the accretion and differentiation of planetesimals and hydrous/thermal alteration. Formation of Ca-Al-rich inclusions was restricted to the inner solar system and to a short time interval of ≪1 Ma, and marks the “beginning of the solar system”. It was immediately followed by planetesimal formation. The oldest planetesimals accreted within a few 105 a after the formation of CAIs. The accretion of early formed planetesimals and their subsequent differentiation into a metallic core and a silicate mantle was a continuous process that occurred at different times in different locations of the solar nebula and extended over a time interval of at least ~4 Ma. During this time interval the accretion process may have changed from planetesimal formation via streaming instability to pebble accretion. The earliest formed bodies that still needed to settle into stable orbits could have created bow shocks in the adjacent regions still composed of dust and gas which resulted in the formation of silicate chondrules in a narrow time interval from 1.8 to 3 Ma. The chondrule forming interval was immediately followed by the accretion of the chondrite parent bodies, which did not differentiate due to their late accretion when most of the heat producing 26Al had already decayed. Thus, the chondrite parent bodies are a second generation of planetesimals, but chemically they are the most primitive material preserved from the early solar system. Aqueous alteration of volatile rich planetesimals peaked at ca. 3.5 Ma and coincided with metamorphism recorded in ordinary chondrite parent bodies. The compilation of ages from different meteorites and their components demonstrates that similar accretion and differentiation processes do not follow an identical time line from dust to planetesimal formation and they do not correlate with the location in the disk. The accretion of matter into planetesimals was a local phenomenon with stochastic spatial distribution. The spatial distribution of accretion processes operating in the early solar system appears to be similar to those in some directly observable nascent exo-planetary systems.

A-type granite shows unique geochemical characteristics and refers to specific formation conditions and tectonic environments, and therefore plays an important role in reconstructing orogenic events. In this paper, we systematically investigated the zircon UPb, whole-rock geochemistry, in-situ zircon Hf, apatite trace elements, and in-situ Nd data of the Huanren monzogranite to discuss its petrogenesis and the tectonic evolution of Jiao-Li-Ji belt. The studied zircon and apatite grains show typical oscillatory zoning and subhedral texture as well as obvious internal structure without any fluid/mineral inclusions, referring to a magmatic origin. Therefore, zircon UPb dating results suggest that the Huanren monzogranite was formed in the late Paleoproterozoic (1863–1842 Ma). The studied rocks show typical A-type granite affinities as high SiO2 (64.54–69.06 wt%), Na2O + K2O (8.00–9.34 wt%), and Zr + Nb + Ce + Y (381–598 ppm) concentrations, and FeOT/(FeOT + MgO) (0.82–0.85) and 10000Ga/Al (2.37–2.65) ratios. Their high whole-rock Zr temperature (812–866 °C, generally >840 °C), and low whole-rock Sr (109–157 ppm), apatite Sr (43.4–79.3 ppm) contents, whole-rock Sr/Y (4.79–8.22) and apatite Sr/Y (0.014–0.033) ratios, combined with slightly depleted in-situ zircon Hf (−1.62 to +2.50) and in-situ apatite Nd (−3.22 to −1.65) isotopic compositions, and ancient zircon Hf two-stage model ages (TDM2; 2606–2351 Ma), apatite Nd-TDM2 (2576–2451 Ma), suggest that the studied rocks were formed by partial melting of Neoarchean to Paleoproterozoic granitic gneiss in a high temperature and low-pressure condition. The studied A-type granite, together with regional A-type granite and alkaline syenite in the North China Craton, record the post-collisional event between the Nangrim and Longgang blocks, which combined with coeval worldwide A-type granite magmatisms, representing a response of the initial breakup of Columbia supercontinent.

The presence and nature of uranium minerals subject to high leachability is one of the most significant factors in the exploitation of low-grade ores. The detection of these minerals is a challenging task due to their small size and low abundance. This paper presents a novel method of data processing that allows distinguishing and visualization of micron-scale U minerals. For this purpose, core samples of U-bearing sandstones from the Břevniště deposit (Czech Republic) were used. After their study by inductively coupled plasma spectroscopy, optical and scanning electron microscopy (SEM-EDS) and X-ray diffraction analysis, the presence of authigenic grains of U minerals occurring in various associations and their chemical compositions were confirmed by an electron microprobe. However, the use of these conventional instruments for the analysis of heterogeneous ore material with valuable information hidden, showed the necessity for a special data treatment. Matrix transformation of raw SEM-EDS data allowed for even more accurate visualizations such as contour and point maps of elemental distribution. Then, mathematical and visual correlations of transformed data revealed relationships among some measured elements (Ca, P, U, Zr, Nb, Fe, S) and their spectral overlaps. Conditions of ore formation were predicted based on the visualizations, correlations and the paragenesis of ningyoite in uranium ore. Herein suggested approach can help to identify economically significant minerals in complex mineralizations worldwide and increase the mining potential of the deposits.

The Saurashtra peninsula in the northwestern Deccan Traps continental flood basalt province, India, contains notable concentrations of rhyolitic rocks. The Chhapariyali rhyolite dyke, part of the compositionally diverse Southeastern Saurashtra dyke swarm, intrudes basaltic lava flows. It shows vitrophyric portions, basaltic magma enclaves, gabbroic mineral assemblages (plagioclase + clinopyroxene ± Fe-Ti oxide aggregates), spectacular quench textures, and intense spherulitisation. Thermobarometric calculations on equilibrium mineral–whole-rock (or glass) pairs indicate clinopyroxene crystallisation at 1120–890 °C overlapping with plagioclase crystallisation at 948–932 °C, and a pressure range of 3.6–0.1 kbar, indicating crystallisation during magma storage or ascent in the upper crust. Petrographic, mineral chemical, and whole-rock geochemical (including Sr-Nd isotopic) data suggest advanced fractional crystallisation of a mafic magma with considerable assimilation of ancient granitic crust, or anatexis of such crust, due to heating by a basaltic magma chamber. In either scenario, abundant gabbroic cumulates were left by the crystallising basaltic magmas. A new basalt magma recharging the chamber entrained the gabbroic crystal mush and formed enclaves by mingling with the rhyolite magma stored above. Continued basaltic recharge pushed the enclave-bearing, gabbroic cargo-laden rhyolite magma out of the chamber and into the basaltic lava flows via a dyke. Strong supercooling within cold basaltic rock, possibly aided by meteoric water ingress, led to the development of spectacular quench textures in the crystallising rhyolite, whereas extensive low-temperature alteration produced intense spherulitisation. This case study of the Chhapariyali dyke underscores significant thermal and material inputs from basalt in rhyolite petrogenesis.

Hydrogeological and hydrogeochemical conditions, the concentrations of major and some minor ions and 222Rn were determined in the Kamenskoye hydro-radon occurrence in the Southern part of West Siberia. Two different aquifer systems were revealed in the hydrogeological section: the Quaternary sediments with pore waters and the Upper Paleozoic granites including the waters of regional fracturing zone and fracture-vein waters. They are located in a common mixing area and are affected by flooding and anthropogenic pollution. Mineral radon fracture-vein waters in granites, not affected by anthropogenic impact, have been revealed in two boreholes. These waters are cool, fresh (TDS 613.4 to 689.9 mg/L) and Si4+ content within a range from 10.3 to 13.6 mg/L. The pH of these waters is neutral to weakly alkaline (6.9–7.8), the gases dissolved in the waters are oxygen and nitrogen. The determined activity of 222Rn varies within the range from 1101 to 1570 Bq/L; 238U concentration varies between 5.6·10−3–6.5·10−3 mg/L, while 226Ra ranges from 2.7·10−9 to 1.8·10−8 mg/L. The relative fractions of cations (Mg2+, Ca2+, Na+, Sr2+, Ba2+) decrease with an increase in TDS value due to the formation of poorly soluble carbonate and sulphate compounds. The forms of Fe(II) are represented by Fe2+, FeHCO3+, FeCO30, and Fe(III) migrates in the forms of hydroxo complexes Fe(OH)2+ and neutral species Fe(OH)30. Manganese migrates mainly as a cation, while other forms (MnHCO3+, MnCO30) are less abundant, and MnSO40, MnCl+, MnOH+ are minor. The chemical forms of nickel and copper migration are free cations, as well as hydrocarbonate and carbonate complexes. Copper, as well as beryllium, also migrate as hydroxo complexes. The forms in which chemical elements migrate and their migration coefficients provide evidence that the equilibrium minerals become more complicated when passing from surface waters (greenalite, siderite, and ferrihydrite and greenalite) to the fracture-vein waters in the Upper Paleozoic granites saturated with dolomite, calcite, talc, magnesite and rhodochrosite.

Shale is an important self-sourced reservoir rock in many sedimentary basins worldwide. In this research work, a geochemical history of variations in the sedimentary environment of the lacustrine basin is analyzed based on extensive shale samples collected from the lower 3rd member (Es3L) and upper 4th member (Es4U) of the Paleogene Shahejie Formation in the Boxing Sag (Dongying Depression, East Coast of China). The representative shale samples were analyzed for total organic carbon (TOC) contents, mineralogical composition, the concentration of different elements (major, minor, and trace), kerogen types and vitrinite reflectance (Ro), and different sedimentary structures to understand the evolution of the depositional settings and their effect on the distribution of shale lithofacies in this basin. The TOC content in this shale ranges from 0.08 % to 13.6 %. Ro values range from 0.55 to 1.19 % with type-I to type-II kerogens. The studied shale is composed of calcite (average 37.83 wt%), dolomite (avg. 10.47 wt%), quartz (avg. 23.8 wt%), plagioclase (avg. 3.91 wt%), clay (avg. 20.84 wt%), and pyrite (avg. 2.85 wt%). Seven lithofacies have been established including mixed shale, calcareous shale, laminated limestone, argillaceous shale, dolomitic shale, siliceous shale, and siliceous dolomite based on mineral composition, TOC contents, and sedimentary structures. Different geochemical proxies including Sr/Ba, Ca/Ca + Fe, C-values, CIA values, Ti/Al, Al/Al + Fe, Al/Ti, V/V + Ni, Ni/Co, and Fe/Ca + Mg were used to interpret salinity, paleoclimate, detrital influx, provenance, paleoredox and water depth of the depositional environment in the studied shale. The detailed interpretation of the sedimentary environment suggested that during the deposition of Es3L shale, the terrigenous influx was high in shallow to a deep open lacustrine system with higher primary biogenic productivity. Semi-humid climatic conditions with higher precipitation rates prevailed during the deposition of this shale. On the other hand, relatively limited terrigenous input with low bioproductivity prevailed during the deposition of Es4U shale in the study area. Semiarid to humid climatic conditions with strong evaporation prevailed during the deposition of this shale. In this research work, a detailed depositional model of the Es3L–Es4U shale in Boxing Sag is established. The interpretations deduced from the current research work are likely to expand the knowledge of shale lithofacies and the genesis of lacustrine fine-grained sedimentary rocks, as well as can offer a theoretical foundation for lacustrine shale oil exploration and development.

Climate-driven shifts in soil temperature and soil moisture are crucial factors that control the eco-system-atmosphere greenhouse gas (GHG) balance. In the present study, the relationship between CO2, CH4 fluxes and soil moisture content and temperature sensitivity was examined in three dominating types of urban ecosystems: grassland, city park and arable land. The analysis was based on the field measurements at biweekly intervals over a year using a static closed chamber method in Wroclaw urban area, Poland. The observed patterns of land-atmosphere CO2 and CH4 exchange varied across land cover types and were strongly influenced by seasonal variations in temperature and soil water content. Emission of CO2 from grassland and the city park was two times higher than from the arable land. The calculated CH4 oxidation rate was one and half times higher (p < 0.05) under grassland and the city park as compared to arable land.The estimated Q10 values ranged between 1.68 and 1.79 for CO2 and from 1.26 to 1.49 for CH4, depending on the ecosystem type. The temperature sensitivity of soil respiration decreased when the temperature was above 24.5 °C across the moisture gradient from 20 to 25 % m/v. Results suggest that despite the urban areas with agricultural land use revealed the lowest CO2 fluxes compared to grassland and city park, the former showed the lowest seasonal mean CH4 oxidation. This indicates that with ongoing warming, the higher Q10 of CO2 production vs. CH4 oxidation will further shift the carbon balance towards the source and this shift will be especially critical for arable lands in urban areas.

The Late Miocene igneous rocks of the Bodrum magmatic complex (SW Anatolia, Turkey), are composed of small monzonitic intrusions and trachyandesite-trachydacite volcanic rocks. The Kadıkalesi monzonite (KM) forms a small stock (<1 km2) made of plagioclase, biotite, hornblende, clinopyroxene, and quartz, and geochemically belongs to high-K calc-alkaline to shoshonitic, metaluminous series. The zircon separates from the KM yielded 9.5 ± 0.15 Ma core and 8.6 ± 0.04 Ma rim ages, revealing that emplacement of the monzonite continued up to ~8 Ma. The geochemical and mineralogical evidence suggests that the KM was derived by extensive fractionation of plagioclase, alkali feldspar, apatite, and clinopyroxene and/or Fe-Ti oxides and mixing of differently evolved melts. The monzonite has 760–866 Ma depleted mantle Nd Model ages which are considerably younger than the Cycladic and Menderes Massif plutons, as well as the other Miocene magmatic rocks from western Anatolia.On the basis of geochronological and geochemical features, we propose that the KM was fractionated from mafic melts derived from partial melting of spinel-facies (shallow depth) and crustally-contaminated (metasomatized/orogenic) asthenospheric mantle. Asthenospheric input were likely supplied from the slab window between the Aegean and Cyprian slabs, and likely contaminated by subducted sediments from the Aegean slab. It is also suggested that the current geodynamic setting of the Aegean region is also applicable to the Middle Miocene, meaning that the magmatic activity of the SAVA likely commenced at ~10 Ma, earlier than previously considered.

Rare Earth Elements (REE) form critical raw materials in environment-friendly, high-technology devices and components, and therefore have been classified as “critical minerals and metals” by most countries. About 62 % of the global resources of REE occur associated with carbonatite-alkaline complexes; however, the entire production of REE in India currently comes from secondary deposits, even though India contains a variety of REE-enriched primary source rocks, particularly carbonatites and alkaline complexes. There is, therefore, a significant potential in the county for new REE deposit discoveries associated with carbonatite-alkaline complexes. This research attempts to identify exploration targets for REE associated with carbonatite-alkaline complexes in northern India utilising a Self-Organising Maps (SOM)-driven workflow. This unsupervised machine-learning-based workflow eliminates the hand-crafting of input predictor features. The algorithm creates clusters of features directly from primary gridded geophysical and topographical datasets. The obtained clusters are then analysed based on available geological knowledge and empirical spatial associations with known occurrences in the study areas to identify prospective clusters and generate prospectivity maps. Nine new targets are identified across the Shillong plateau in northeastern and Western Rajasthan in northwestern India. These new targets, in addition to the known carbonatite-alkaline complexes, are recommended for further data collection and follow-up exploration. It is noteworthy that these targets conform to the targets identified by Aranha et al., 2022a, Aranha et al., 2022b using mineral systems-guided fuzzy inference systems.

Satluj River Basin (SRB) has special economic significance, representing the country's most incredible hydro-structure with fresh water, a primary source of irrigation and hydroelectric power in Northern India. Therefore, SRB's geochemical characterization is vital for hydropower and agricultural sustainability. This study provides a preliminary characterization of the hydrogeochemical processes controlling the natural water evolution in SRB by observing the spatial variation and qualitative assessment of solute chemistry (major ions and trace/heavy elements) in the Satluj river, associated tributaries, and groundwater. Hydrochemical characteristics displayed the predominance of geogenic weathering processes with carbonates dissolution and silicate weathering as end members that could explain all the geochemical variability within the SRB. The results reveal that the chemical signature of the upstream segment is possibly influenced more by carbonate weathering than silicate weathering, and the trends reverse in the downstream section with the increasing influence of silicate weathering. Dissolved heavy metals (HMs) such as Mn, Cr, Fe, Co, Ni, Cu, Zn, As, Cd, and Pb showed large fluctuations among upstream and downstream sampling sites, indicating diverse environmental conditions. Human health risk assessment (HHRA) studies revealed less or no potential noncarcinogenic via HMs, except for the downstream stretch of tributaries inferring increased non-cancerous risk. Moreover, the HHRA with HMs (Cr, As, Cd, and Pb) manifested high carcinogenic risks for adults and children across the SRB. The finding of this study could be the baseline dataset for assessing the future status, effective management, and better utilization of water resources of the SRB.